Ethyl 2-{[(methylthio)carbonothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 2-(methylsulfanylcarbothioylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C13H17NO2S3/c1-3-16-12(15)10-8-6-4-5-7-9(8)19-11(10)14-13(17)18-2/h3-7H2,1-2H3,(H,14,17)
• InChI Key: RMNFVEIFRCKOBS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=S)SC
• Molecular Formula: C13H17NO2S3
• Molecular Weight: 315.5 g/mol

Description

Ethyl 2-{[(methylthio)carbonothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a useful research compound. Its molecular formula is C13H17NO2S3 and its molecular weight is 315.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• Ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, a related compound, has been used to synthesize derivatives with potential antimicrobial and anti-inflammatory properties. These compounds showed promising biological activity in both antibacterial and antifungal screening tests (Narayana, Ashalatha, Raj, & Kumari, 2006).

Chemical Reactions and Structural Analysis

• In a study, the reaction of a similar compound, ethyl 2-[2-oxo-5-phenylfuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, with primary amines under specific conditions led to the formation of new derivatives. The structure of these products was determined by X-ray analysis, highlighting the compound's utility in synthesizing structurally diverse molecules (Shipilovskikh, Shipilovskikh, & Rubtsov, 2014).

Synthesis of Novel Heterocycles

• A study demonstrated the use of ethyl 2-methylthio-4-[(triphenylphosphanylidene)amino]thiazole-5-carboxylate, a related compound, in a three-component reaction to synthesize bis[2-methylthio-7-oxothiazolo[4,5-d]pyrimidin-6(7H)-yl]benzenes. This showcases the compound's role in the effective synthesis of nitrogen-containing heterocycles under mild conditions (Fang, Fang, & Zheng, 2013).

Application in Cytotoxic Agents

• Research on thiophene and benzothiophene derivatives, which are structurally related to the compound , revealed their potential as anti-cancer agents. The study synthesized various compounds and evaluated their anti-proliferative activity against different tumor cell lines, highlighting the compound's significance in cancer research (Mohareb, Abdallah, Helal, & Shaloof, 2016).